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Compound of Interest

Compound Name: (R,R)-Methyl-DUPHOS

Cat. No.: B118569 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with (R,R)-Methyl-DUPHOS, also

known as (-)-1,2-Bis[(2R,5R)-2,5-dimethylphospholano]benzene. The following procedures are

designed to ensure the safe handling, use, and disposal of this air-sensitive and hazardous

chemical, fostering a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
(R,R)-Methyl-DUPHOS is classified as a hazardous substance. Adherence to strict safety

protocols is mandatory to prevent exposure and ensure personnel safety.

Hazard Summary:
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Hazard Statement GHS Classification Description

H315 Skin Irritation, Category 2 Causes skin irritation.[1]

H319 Eye Irritation, Category 2A
Causes serious eye irritation.

[1]

H335

Specific Target Organ Toxicity

— Single Exposure, Category

3

May cause respiratory

irritation.[1]

H302
Acute Toxicity, Oral, Category

4
Harmful if swallowed.[2][3]

Required Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the minimum required PPE for handling (R,R)-Methyl-DUPHOS.

Body Part Required PPE Standard/Specification

Respiratory
N95 (US) or equivalent dust

mask

For handling the solid form to

prevent inhalation of dust

particles.[4]

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles

EN166 or ANSI Z87.1

compliant.

Hands
Chemical-resistant gloves

(e.g., Nitrile)

Ensure gloves are regularly

inspected for tears or

punctures.

Body Laboratory coat
To protect skin and clothing

from contamination.

Step-by-Step Handling Procedures
Due to its air-sensitive nature, (R,R)-Methyl-DUPHOS must be handled under an inert

atmosphere to prevent oxidation and degradation.[5] A glovebox or Schlenk line is
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recommended for all manipulations.

Pre-Operational Checklist:

Verify Inert Atmosphere: Ensure the glovebox or Schlenk line is purged and maintained with

a dry, inert gas (e.g., argon or nitrogen).

Inspect Glassware: All glassware must be clean, dry, and free of contaminants. Oven-dry

glassware and cool under an inert atmosphere before use.

Gather Materials: Have all necessary equipment and reagents, including degassed solvents,

within the inert atmosphere workspace before opening the (R,R)-Methyl-DUPHOS container.

Review Emergency Procedures: Be familiar with the location and use of safety showers,

eyewash stations, and fire extinguishers.

Operational Protocol (Inside an Inert Atmosphere Glovebox):

Equilibration: Allow the sealed container of (R,R)-Methyl-DUPHOS to equilibrate to the

temperature of the glovebox before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of the solid into a tared container.

Transfer: Transfer the weighed solid to the reaction vessel.

Dissolution: If preparing a solution, add degassed solvent to the solid and stir until fully

dissolved.

Sealing: Securely seal the reaction vessel and the original (R,R)-Methyl-DUPHOS container

before removing them from the glovebox antechamber.

Post-Operational Procedures:

Decontamination: Wipe down the work area within the glovebox with an appropriate solvent

to remove any residual chemical.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. First, remove

the lab coat, followed by gloves (turning them inside out), and finally, eye protection.
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Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan
Proper disposal of (R,R)-Methyl-DUPHOS and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Unused (R,R)-Methyl-DUPHOS and grossly contaminated items (e.g.,

weighing paper, gloves) should be collected in a dedicated, sealed container labeled as

"Hazardous Waste: Organophosphorus Compound, Solid."

Liquid Waste: Solutions containing (R,R)-Methyl-DUPHOS should be collected in a

separate, sealed, and properly labeled container.

Sharps: Contaminated needles and syringes must be disposed of in a designated sharps

container.

Disposal Procedure:

Collection: All waste must be accumulated in a designated Satellite Accumulation Area

(SAA).

Labeling: Ensure all waste containers are clearly labeled with their contents and associated

hazards.

Disposal Request: Contact your institution's Environmental Health and Safety (EH&S)

department to arrange for the pickup and disposal of the hazardous waste. Do not attempt to

neutralize or dispose of organophosphorus compounds down the sanitary sewer.

Emergency Procedures
Spill Response:

Minor Spill (in a fume hood or glovebox): Absorb the spill with an inert material (e.g., sand,

vermiculite). Collect the absorbed material in a sealed container for hazardous waste

disposal.
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Major Spill: Evacuate the immediate area and alert laboratory personnel. Contact EH&S for

assistance.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Workflow for Safe Handling of (R,R)-Methyl-
DUPHOS
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Safe Handling Workflow for (R,R)-Methyl-DUPHOS
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Caption: Logical workflow for the safe handling of (R,R)-Methyl-DUPHOS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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